Cas no 19959-81-0 (Ethyl 5-(pyridin-4-yl)-1H-pyrazole-3-carboxylate)

Ethyl 5-(pyridin-4-yl)-1H-pyrazole-3-carboxylate structure
19959-81-0 structure
Product Name:Ethyl 5-(pyridin-4-yl)-1H-pyrazole-3-carboxylate
CAS No:19959-81-0
MF:C11H11N3O2
MW:217.223942041397
CID:137250
PubChem ID:575601
Update Time:2025-04-19

Ethyl 5-(pyridin-4-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-(pyridin-4-yl)-1H-pyrazole-3-carboxylate
    • 1H-Pyrazole-3-carboxylicacid, 5-(4-pyridinyl)-, ethyl ester
    • ethyl 3-pyridin-4-yl-1H-pyrazole-5-carboxylate
    • 5-PYRIDIN-4-YL-1H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
    • ethyl 3-(pyridin-4-yl)-1H-pyrazole-5-carboxylate
    • ETHYL 5-PYRIDIN-4-YL-1H-PYRAZOLE-3-CARBOXYLATE
    • 5-PYRIDIN-4-YL-1(2)H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
    • FT-0744442
    • J-012893
    • A814108
    • 911461-42-2
    • FT-0758248
    • 948553-92-2
    • AKOS005264734
    • SY020005
    • ethyl3-(pyridin-4-yl)-1H-pyrazole-5-carboxylate
    • 5-Pyridin-4-yl-1(2)H-pyrazole-3-carboxylicacidethylester
    • CS-0233553
    • SCHEMBL4712555
    • AKOS015911275
    • Ethyl 5-(4-Pyridinyl)pyrazole-3-carboxylate
    • AC7218
    • 3-(4-pyridinyl)-1H-Pyrazole-5-carboxylic acid ethyl ester
    • DKADLBFTYWLLOD-UHFFFAOYSA-N
    • EN300-134439
    • DTXSID30341771
    • Ethyl 3-(4-pyridinyl)-1H-pyrazole-5-carboxylate
    • Z1650040207
    • Ethyl 5-[4-pyridyl]pyrazole-3-carboxylate
    • SB39834
    • A916506
    • 1H-Pyrazole-3-carboxylicacid,5-(4-pyridinyl)-,ethyl ester
    • 19959-81-0
    • MFCD07783845
    • AC-15155
    • FT-0733479
    • Ethyl 3-(4-pyridinyl)-1H-pyrazole-5-carboxylate #
    • Inchi： 1S/C11H11N3O2/c1-2-16-11(15)10-7-9(13-14-10)8-3-5-12-6-4-8/h3-7H,2H2,1H3,(H,13,14)
    • InChI Key： DKADLBFTYWLLOD-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1=CC(C2C=CN=CC=2)=NN1)=O

Computed Properties

  • Exact Mass: 217.08500
  • Monoisotopic Mass: 217.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • Density: 1.249g/cm3
  • Boiling Point: 441ºC at 760 mmHg
  • Flash Point: 220.5ºC
  • Refractive Index: 1.579
  • PSA: 67.87000
  • LogP: 1.64840

Ethyl 5-(pyridin-4-yl)-1H-pyrazole-3-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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